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Compound of Interest

Compound Name: Trioctadecyl phosphite

CAS No.: 2082-80-6

Cat. No.: B1581276

Get Quote

Executive Summary
Trioctadecyl phosphite (TSP), chemically

, is an aliphatic phosphite stabilizer used to protect polypropylene (PP) against thermo-
oxidative degradation during melt processing and long-term aging. Unlike common aromatic
phosphites (e.g., Tris(2,4-di-tert-butylphenyl) phosphite), TSP features three long stearyl
chains, conferring superior compatibility with the non-polar polyolefin matrix. However, its utility
requires strict moisture control due to hydrolytic sensitivity. This guide outlines the mechanism,
compounding protocol, and validation metrics for deploying TSP in high-performance PP
grades.

Chemical Profile & Mechanism of Action
Chemical Identity:

Name: Trioctadecyl phosphite (Tristearyl phosphite)[1][2]

CAS Number: 2082-80-6[1][3]
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Structure: Aliphatic phosphite ester derived from stearyl alcohol.

Role: Secondary Antioxidant (Hydroperoxide Decomposer).

Mechanism: During the processing of PP (extrusion, injection molding), shear stress and heat

generate hydroperoxides (

). If left unchecked, these decompose into alkoxy and hydroxyl radicals, leading to chain
scission (reduced molecular weight) and cross-linking (gel formation).

TSP functions by reducing these hydroperoxides into stable alcohols, converting itself into a

phosphate (

).[4] This "sacrificial" action preserves the polymer's Melt Flow Index (MFI) and prevents
discoloration.

DOT Diagram 1: Stabilization Mechanism
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Caption: TSP intercepts unstable hydroperoxides, preventing the radical cascade that leads to

polymer degradation.

Application Protocol
Formulation Strategy
TSP is rarely used alone. It exhibits strong synergy with hindered phenolic antioxidants

(Primary Antioxidants).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/229756337_Physical_chemistry_of_a_phosphite_processing_stabilizer_in_polypropylene_Part_1_Solubility
https://www.benchchem.com/product/b1581276/docs?utm_src=pdf-body-img#application-note-trioctadecyl-phosphite-tsp-as-a-stabilizer-in-polypropylene-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Loading: 0.05% – 0.20% (w/w)

Synergist: 0.05% – 0.10% Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate) (e.g., Irganox 1010).

Ratio: A 2:1 or 1:1 ratio of Phosphite:Phenolic is standard for melt stability.

Handling & Storage (Critical)
WARNING: Aliphatic phosphites like TSP are prone to hydrolysis. Exposure to humid air

converts TSP into phosphorous acid and stearyl alcohol, rendering it ineffective and potentially

corrosive to equipment.

Storage: Store in sealed aluminum-lined bags or under nitrogen blanket.

Pre-drying: If the material has been exposed to air, dry at 40°C under vacuum for 4 hours

before compounding.

Compounding Workflow
DOT Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow for incorporating TSP into polypropylene matrix.

Step-by-Step Protocol:

Preparation:

Weigh PP homopolymer or copolymer pellets.

Add 0.1% TSP and 0.05% Phenolic Antioxidant.
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Expert Tip: Use a masterbatch approach (10% concentrate) for better dispersion if using

single-screw extrusion later.

Mixing:

Tumble blend in a high-speed mixer.

Crucial: Purge mixer with Nitrogen (

) to prevent premature hydrolysis or oxidation.

Extrusion (Compounding):

Equipment: Co-rotating Twin-Screw Extruder (L/D ratio ≥ 32).

Temperature Profile:

Zone 1 (Feed): 190°C

Zone 2-4 (Compression): 210°C - 230°C

Zone 5 (Metering): 240°C

Die: 240°C[5]

Note: Avoid temperatures >270°C. While TSP is stable, excessive heat can volatilize the

aliphatic chains or accelerate consumption.

Fabrication:

Injection mold standard test bars (ASTM D638) or films for aging tests.

Validation & Characterization
To validate the efficacy of TSP, the following tests are mandatory. Compare results against a

control (unstabilized PP) and a standard (PP + Irgafos 168).
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Test Method Metric
Target
Performance (vs.
Unstabilized)

Rationale

Melt Flow Index (MFI) ASTM D1238 MFI < 20% after 5

extrusions

Prevents chain

scission (which

increases MFI).

Yellowness Index (YI) ASTM E313
YI < 5 after

processing

TSP prevents

formation of colored

quinones from

phenolics.

Oxidative Induction

Time (OIT)
ASTM D3895 > 20 mins @ 200°C

Measures remaining

active antioxidant

reservoir.

Hydrolysis Resistance In-house

< 5% acid value

change (24h @

60°C/85%RH)

Checks if stabilizer

survived

storage/handling.

Data Interpretation:

High MFI Shift: If MFI increases significantly after multi-pass extrusion, the TSP

concentration is too low or it has hydrolyzed prior to processing.

High Yellowness: Indicates TSP was consumed too quickly, allowing the phenolic antioxidant

to over-oxidize into colored species (p-quinone methides).

Troubleshooting & Optimization
Issue: White specks in film/part.

Cause: TSP has hydrolyzed into stearyl alcohol (waxy solid) and phosphorous acid.

Solution: Check raw material storage. Ensure

purge during feeding.
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Issue: Plate-out on mold.

Cause: TSP has lower volatility than smaller phosphites, but excess loading (>0.3%) can

lead to migration due to the long C18 chains.

Solution: Reduce loading to 0.1% or blend with a higher molecular weight phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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